Cas no 845885-82-7 (2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid
• CAS No: 845885-82-7
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• MDL: MFCD05664421
• CID: 716388
• PubChem ID: 2794667
• Update Time: 2025-10-29

2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)thiazole-4-carboxylic acid
• 2-(3-CHLOROPHENYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
• 2-(3-Chloro-phenyl)-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylicacid, 2-(3-chlorophenyl)-
• 2-(2,5-DICHLOROPHENOXY)PROPANOHYDRAZIDE
• HMS2750I11
• AKOS001111304
• SCHEMBL4355343
• 2-(3-Chlorophenyl)-thiazole-4-carboxylic acid
• SMR000364705
• EN300-13653
• 2-(3-Chlorophenyl)thiazole-4-carboxylicacid
• DTXSID60383306
• AB22378
• MLS000773798
• 2-(3-chlorophenyl)-1,3-thiazole-4-carboxylic acid, AldrichCPR
• FT-0701850
• MFCD05664421
• CHEMBL1699642
• A840867
• Z90666758
• AS-5877
• 845885-82-7
• VIB88582
• CS-0233848
• G31276
• SY037703
• DB-076081
• 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD05664421
• Inchi： 1S/C10H6ClNO2S/c11-7-3-1-2-6(4-7)9-12-8(5-15-9)10(13)14/h1-5H,(H,13,14)
• InChI Key： DNSCDQVZFMLMAD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 238.98100
• Monoisotopic Mass: 238.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 206 °C
• PSA: 78.43000
• LogP: 3.16170

2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid

2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

CAS No 845885-82-7, commonly referred to as 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a thiazole ring system, a chlorophenyl group, and a carboxylic acid moiety, each contributing uniquely to its chemical properties and reactivity.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the chlorophenyl group at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its bioavailability. The carboxylic acid group at the 4-position further adds to the compound's versatility, enabling it to form salts or esters that may exhibit different pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its anti-inflammatory, antioxidant, and antimicrobial activities, making it a promising candidate for treating conditions such as chronic inflammation, oxidative stress-related disorders, and infectious diseases. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In addition to its biological applications, CAS No 845885-82-7 has also been investigated for its role in materials science. The compound's ability to form stable metal complexes has led to its consideration as a ligand in catalytic processes and as a building block for constructing advanced materials with tailored properties. For example, research in Chemistry of Materials reported that this compound can act as an effective ligand for palladium catalysts in cross-coupling reactions, enhancing reaction efficiency and selectivity.

The synthesis of 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization with the chlorophenyl group and introduction of the carboxylic acid moiety through methods such as hydrolysis or oxidation. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly routes for producing this compound, reducing costs and minimizing waste generation.

From an environmental perspective, understanding the fate and behavior of CAS No 845885-82-7 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. Efforts are ongoing to develop degradation pathways and evaluate its toxicity to aquatic organisms to ensure safe handling and disposal practices.

In conclusion, 2-(3-Chlorophenyl)-1,3-thiazole-4-carboxylic Acid, with its unique structural features and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential as a therapeutic agent and material precursor underscores the importance of further investigations into its properties and mechanisms of action. As research progresses, this compound is expected to contribute significantly to advancements in medicine and materials science.